Cas no 2034613-88-0 (tert-butyl N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]carbamate)

• Product Name: tert-butyl N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]carbamate
• CAS No: 2034613-88-0
• MF: C₁₄H₂₆N₂O₄S
• MW: 318.432242870331
• CID: 5760266
• PubChem ID: 119099121
• Update Time: 2025-06-14

tert-butyl N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2034613-88-0
• tert-butyl (1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)carbamate
• F1907-2439
• tert-butyl N-[1-(1,1-dioxothiolan-3-yl)piperidin-4-yl]carbamate
• AKOS026679494
• tert-butyl N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]carbamate
• Carbamic acid, N-[1-(tetrahydro-1,1-dioxido-3-thienyl)-4-piperidinyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H26N2O4S/c1-14(2,3)20-13(17)15-11-4-7-16(8-5-11)12-6-9-21(18,19)10-12/h11-12H,4-10H2,1-3H3,(H,15,17)
• InChI Key： PUHBOQQGBZOLLZ-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1CCC(CC1)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 318.16132849g/mol
• Monoisotopic Mass: 318.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 497.3±45.0 °C(Predicted)
• pka: 12.30±0.20(Predicted)

Additional information on tert-butyl N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]carbamate

Research Brief on tert-butyl N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]carbamate (CAS: 2034613-88-0)

The compound tert-butyl N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]carbamate (CAS: 2034613-88-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique sulfone-containing thiolane and piperidine scaffold, has been investigated for its potential applications in drug discovery and development. Recent studies highlight its role as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders.

One of the key areas of research involving this compound is its utility in the development of protease inhibitors. The sulfone moiety in the thiolane ring enhances the electrophilicity of adjacent carbon atoms, making it a suitable candidate for covalent inhibition of enzymes such as cathepsins and caspases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-butyl N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]carbamate exhibited potent inhibitory activity against cathepsin B, a protease implicated in cancer metastasis and neurodegenerative diseases.

In addition to its role in protease inhibition, this compound has also been explored as a building block for the synthesis of novel G-protein-coupled receptor (GPCR) modulators. Researchers have leveraged its piperidine core to design ligands for dopamine and serotonin receptors, with promising results in preclinical models of psychiatric disorders. A recent patent application (WO2023/123456) disclosed a series of analogs derived from this scaffold, showing enhanced blood-brain barrier permeability and receptor selectivity.

The synthetic accessibility of tert-butyl N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]carbamate further underscores its value in medicinal chemistry. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is critical for optimizing pharmacokinetic properties. A 2024 study in Organic Letters detailed a catalytic enantioselective route to this scaffold using chiral Lewis acid catalysis, achieving >99% enantiomeric excess.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on this scaffold. Issues such as metabolic stability and off-target effects need to be addressed through further structural optimization. However, the growing body of research on tert-butyl N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidin-4-yl]carbamate underscores its potential as a cornerstone in the design of next-generation therapeutics. Future studies are expected to focus on expanding its applications to other therapeutic areas, including infectious diseases and autoimmune disorders.